2-(4-bromophenoxy)-N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide

• Molecular Formula: C18H14BrN5O2S
• Molecular Weight: 444.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-N-[2-methyl-5-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C18H14BrN5O2S/c1-11-2-3-12(17-23-24-10-20-22-18(24)27-17)8-15(11)21-16(25)9-26-14-6-4-13(19)5-7-14/h2-8,10H,9H2,1H3,(H,21,25)
• InChI Key: BLUPUIJSADDFRY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C=NN=C3S2)NC(=O)COC4=CC=C(C=C4)Br

Description

2-(4-bromophenoxy)-N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)acetamide, commonly known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPTA is a small molecule that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

BPTA has been shown to modulate the activity of ion channels, specifically the voltage-gated sodium channels (VGSCs). VGSCs play a crucial role in the generation and propagation of action potentials in neurons and are important targets for the treatment of neurological disorders and pain. BPTA has been shown to selectively inhibit the activity of VGSCs, making it a potential candidate for the treatment of pain and neurological disorders.
Biochemical and Physiological Effects:
BPTA has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, modulation of ion channel activity, and inhibition of pain. BPTA has been shown to be selective for VGSCs, making it a potential candidate for the treatment of pain and neurological disorders.

Advantages and Limitations for Lab Experiments

BPTA has several advantages for lab experiments, including its high yield synthesis method, its selectivity for VGSCs, and its potential applications in various fields. However, BPTA also has some limitations, including its potential toxicity and the need for further studies to determine its pharmacological properties.

Future Directions

There are several future directions for the study of BPTA, including the development of new drugs based on its scaffold, the optimization of its pharmacological properties, and the exploration of its potential applications in various fields. Further studies are needed to determine the toxicity and safety of BPTA and to identify its potential side effects.
Conclusion:
In conclusion, BPTA is a small molecule that has gained significant attention in scientific research due to its potential applications in various fields. BPTA has been synthesized using various methods, and its mechanism of action has been studied extensively. BPTA has several advantages for lab experiments, including its high yield synthesis method, its selectivity for VGSCs, and its potential applications in various fields. However, further studies are needed to determine its toxicity and safety, and to identify its potential side effects.

Synthesis Methods

BPTA has been synthesized using various methods, including the Buchwald-Hartwig cross-coupling reaction and the Suzuki-Miyaura cross-coupling reaction. The Buchwald-Hartwig cross-coupling reaction involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst, while the Suzuki-Miyaura cross-coupling reaction involves the reaction of an aryl boronic acid with an aryl halide in the presence of a palladium catalyst. Both methods have been used successfully to synthesize BPTA with high yields.

Scientific Research Applications

BPTA has been studied extensively for its potential applications in various fields, including cancer research, neurobiology, and drug discovery. In cancer research, BPTA has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neurobiology, BPTA has been shown to modulate the activity of ion channels, making it a potential candidate for the treatment of neurological disorders. In drug discovery, BPTA has been used as a scaffold for the development of new drugs with improved pharmacological properties.